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Compound of Interest

Compound Name: Silane, dichloromethyloctyl-

Cat. No.: B082117

Technical Guide: Physicochemical Properties of
Dichloromethyloctylsilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of
dichloromethyloctylsilane, specifically its boiling point and density. The information is presented
to support research, development, and application activities where this organosilane is utilized.

Core Physical Properties of
Dichloromethyloctylsilane

Dichloromethyloctylsilane, also known as n-octylmethyldichlorosilane, is a reactive
organosilane compound. Its physical characteristics are crucial for handling, reaction setup,
and modeling in various chemical processes.

Data Presentation

The following table summarizes the reported boiling point and density of
dichloromethyloctylsilane from various sources. It is important to note the conditions under
which these values were determined, as they can significantly influence the measurements.
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Physical Property Value Conditions Source
N ) Atmospheric Pressure
Boiling Point 234 °C ] Chem-Impex([1]
(Lit)
Gelest, Inc.[2], Hubei
94 °C 6 mm Hg Co-Formula Material
Tech Co.,Ltd.[3]
Standard Atmospheric  Online Chemical
~237 °C .
Pressure Supplier[4]
Online Chemical
~234 °C Standard Pressure ]
Supplier[5]
Density 0.97 g/mL Not Specified Chem-Impex([1]
Relative Density 0.9761 Not Specified Gelest, Inc.[2]
Hubei Co-Formula
Specific Gravity 0.9761 Not Specified Material Tech Co.,Ltd.
[3]
_ Online Chemical
Density ~0.92 g/cm?3 25°C ]
Supplier[4]
) N Online Chemical
Density ~0.91 g/cm?3 Not Specified

Supplier[5]

Experimental Protocols

The following sections detail generalized methodologies for the determination of boiling point

and density, applicable to liquid organosilanes like dichloromethyloctylsilane. These protocols

are based on standard laboratory techniques.

Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like dichloromethyloctylsilane, which is sensitive to moisture, the

determination should be carried out under a dry, inert atmosphere.
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Apparatus:

Round-bottom flask

Distillation head with a condenser

Thermometer or temperature probe

Receiving flask

Heating mantle

Inert gas source (e.g., Nitrogen or Argon)

Schlenk line or similar apparatus for handling air-sensitive compounds

Procedure:

The distillation apparatus is assembled and dried thoroughly in an oven or by flame-drying
under vacuum.

A sample of dichloromethyloctylsilane is transferred to the round-bottom flask under an inert
atmosphere.

The system is flushed with the inert gas.

The sample is heated gently using the heating mantle.

The temperature is monitored as the liquid begins to boil and the vapor condenses.

The boiling point is recorded as the stable temperature at which the liquid is actively
distilling.

For vacuum distillation (as for the 94 °C at 6 mm Hg value), the procedure is similar, but a
vacuum pump is connected to the system, and the pressure is carefully controlled and
monitored.

Density Determination (Pycnometer Method)
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The density of a liquid can be accurately determined using a pycnometer, which is a flask with
a specific, known volume.

Apparatus:

Pycnometer (of a known volume)

Analytical balance

Constant temperature bath

Syringe or pipette for liquid transfer (in a dry environment)
Procedure:

e The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on
an analytical balance.

e The pycnometer is filled with the dichloromethyloctylsilane sample in a dry environment to
avoid reaction with atmospheric moisture. Care is taken to avoid trapping air bubbles.

o The filled pycnometer is placed in a constant temperature bath (e.g., at 25 °C) to allow the
liquid to reach thermal equilibrium.

o The volume is adjusted precisely to the pycnometer's calibration mark.
o The exterior of the pycnometer is carefully cleaned and dried.
e The mass of the filled pycnometer is measured.

e The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus
the mass of the empty pycnometer) by the known volume of the pycnometer.

Logical Relationships

The physical properties of dichloromethyloctylsilane are a direct consequence of its molecular
structure. The following diagram illustrates this relationship.
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Relationship between Molecular Structure and Physical Properties of Dichloromethyloctylsilane

Molecular Structure

Physical Properties

polar covalent bonds
\ influenced by Boiling Point

Two Chlorine Atoms (CI2)

Methyl Group (CH3) Silicon Atom (Si) | | influenced by

contributes to van der Waals forces

Octyl Group (C8H17)

Click to download full resolution via product page

Caption: Molecular structure influencing the physical properties of dichloromethyloctylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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